Cas no 1346708-04-0 (2-((3-Fluorobenzyl)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-((3-Fluorobenzyl)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1346708-04-0
• MF: C₁₈H₂₁BFNO₃
• MW: 329.17364859581
• CID: 1034466
• PubChem ID: 71302176
• Update Time: 2025-04-20

2-((3-Fluorobenzyl)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-((3-Fluorobenzyl)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-[(3-fluorophenyl)methoxy]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-((3-Fluorobenzyl)oxy)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• DTXSID30744546
• DB-226348
• 1346708-04-0

• Inchi： 1S/C18H21BFNO3/c1-17(2)18(3,4)24-19(23-17)14-8-9-21-16(11-14)22-12-13-6-5-7-15(20)10-13/h5-11H,12H2,1-4H3
• InChI Key： GHBCZRDWHHGVRS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)COC1C=C(B2OC(C)(C)C(C)(C)O2)C=CN=1

Computed Properties

• Exact Mass: 329.1598519g/mol
• Monoisotopic Mass: 329.1598519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes